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A Technical Guide to the Core Properties of Lead
(Pb)
Abstract: This document provides a comprehensive technical overview of the fundamental

physical, chemical, and isotopic properties of the element lead (Pb). It is intended for an

audience of researchers, scientists, and professionals in drug development who require a

detailed understanding of this post-transition metal. The guide includes structured data tables

for key quantitative properties, detailed experimental protocols for their determination, and

graphical representations of core concepts to facilitate understanding.

Atomic and Physical Properties
Lead is a soft, malleable, and dense heavy metal with the atomic number 82.[1][2] When

freshly cut, it has a bluish-white luster that quickly tarnishes to a dull gray upon exposure to air.

[1][3][4][5] Its high density and resistance to corrosion have made it useful historically, but its

toxicity necessitates careful handling.[2][6] Lead's low melting point and high ductility make it

easy to work with.[1][4][7]

The core atomic and physical properties of lead are summarized in the table below for quick

reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b147955?utm_src=pdf-interest
https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead
https://texpertssolutions.com/notes/2025/06/27/lead-pb/
https://en.wikipedia.org/wiki/Lead
https://m.youtube.com/watch?v=z2O5z0hhSD0
https://www.youtube.com/watch?v=2elp_56Hrws
https://www.azom.com/article.aspx?ArticleID=9100
https://texpertssolutions.com/notes/2025/06/27/lead-pb/
https://periodic-table.rsc.org/element/82/lead
https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead
https://www.youtube.com/watch?v=2elp_56Hrws
https://www.pureearth.org/lead101-2/
https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units

Atomic Number 82 -

Atomic Symbol Pb -

Standard Atomic Weight 207.2 amu

Electron Configuration [Xe] 4f¹⁴ 5d¹⁰ 6s² 6p² -

Density (@ 20°C) 11.34 g/cm³

Melting Point 327.5 °C (621.5 °F) °C (°F)

Boiling Point 1749 °C (3180 °F) °C (°F)

Mohs Hardness 1.5 -

Tensile Strength 12-17 MPa

Modulus of Elasticity 14 GPa

Thermal Conductivity 33 W/mK

Electronegativity (Pauling) 1.87 (for Pb²⁺) -

Data compiled from sources[1][5][7][8].

Chemical Properties
Lead is a relatively unreactive post-transition metal.[1] Its reactivity is often mitigated by the

formation of a protective passivation layer, such as lead carbonate or lead hydroxide in moist

air, which protects it from further oxidation.[3]

Oxidation States: Lead's most common oxidation state is +2, which is more stable than the

+4 state. This is a consequence of the inert pair effect. The electronegativity of lead in the +2

state is 1.87, while in the +4 state it is 2.33.[1]

Reactivity with Air: It is stable in dry air, but in moist air, it forms a protective layer.[3] When

heated in the presence of oxygen, it can form lead(II) oxide (PbO, litharge) and trilead
tetroxide (Pb₃O₄, red lead).[3]
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Amphoteric Nature: Lead and its oxides exhibit amphoteric behavior, meaning they react

with both acids and bases.[1]

Corrosion Resistance: Lead is highly resistant to corrosion from sulfuric, phosphoric, and

chromic acids due to the formation of insoluble salt layers on its surface.[6][7]

Isotopes of Lead
Natural lead is a composite of four stable isotopes.[1][9] Lead-208 is the most abundant,

accounting for over half of natural lead.[10] Notably, three of these isotopes (²⁰⁶Pb, ²⁰⁷Pb, and

²⁰⁸Pb) are the terminal decay products of the three primary natural decay chains: the uranium

series (from ²³⁸U), the actinium series (from ²³⁵U), and the thorium series (from ²³²Th),

respectively.[1][9][10][11] Lead-204 is considered entirely primordial.[9][10]

The isotopic composition of lead can vary depending on its geological origin, which is why its

standard atomic weight is given to only one decimal place.[1]

Isotope Natural Abundance (%) Stability

²⁰⁴Pb ~1.4 Stable

²⁰⁶Pb ~24.1 Stable

²⁰⁷Pb ~22.1 Stable

²⁰⁸Pb ~52.4 Stable

Data compiled from sources[10].

Experimental Protocols
Protocol: Determination of Melting Point
The melting point of a metallic element like lead is a fundamental physical property. It is

determined by observing the temperature at which the material transitions from a solid to a

liquid phase at atmospheric pressure.

Methodology:
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Sample Preparation: A small, high-purity sample of lead is obtained. For use in a capillary

tube melting point apparatus, the metal is finely filed or powdered.[12] The fine powder is

packed into a capillary tube (sealed at one end) to a height of approximately 2-3 mm.[13]

Apparatus Setup: A calibrated melting point apparatus, which consists of a heated metal

block with a sample holder and a thermometer or digital temperature probe, is used.[12]

Heating and Observation:

The capillary tube containing the lead sample is inserted into the heating block.[13]

The apparatus is set to heat at a controlled, slow rate, typically 1-2°C per minute, as it

approaches the expected melting point.[12][14] A rapid heating rate can lead to an

inaccurate, broad melting range.[12]

The sample is observed through a magnifying eyepiece.

Data Recording:

The temperature at which the first liquid droplet appears is recorded as the start of the

melting range.[12]

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.

For a pure substance like elemental lead, this range should be very narrow. The accepted

melting point is 327.5°C.[1][5]

Protocol: Analysis of Lead Content by Flame Atomic
Absorption Spectroscopy (FAAS)
Flame Atomic Absorption Spectroscopy (FAAS) is a widely used analytical technique to

determine the concentration of specific metal elements, such as lead, in a liquid sample.[15]

[16]

Methodology:
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Sample Preparation (Acid Digestion):

Solid samples (e.g., environmental dust, biological tissue) must first be dissolved to

release the lead into a liquid matrix.[17]

A precisely weighed amount of the sample is placed in a digestion vessel.

A mixture of high-purity acids (commonly nitric acid, HNO₃) is added.[17]

The mixture is heated on a hot plate or in a microwave digestion system to break down the

sample matrix and dissolve the lead.[17][18]

After cooling, the digested solution is quantitatively transferred to a volumetric flask and

diluted to a known volume with deionized water.

Instrument Calibration:

A series of standard solutions containing known concentrations of lead are prepared.[16]

A "blank" solution (containing the acid matrix but no lead) is aspirated into the flame, and

the instrument's absorbance reading is set to zero.[16]

The standard solutions are then aspirated sequentially, from lowest to highest

concentration, and their absorbance values are recorded.

A calibration curve is generated by plotting absorbance versus concentration.[16]

Sample Analysis:

The prepared sample solution is aspirated into the FAAS instrument. The liquid is

nebulized into a fine aerosol, which is then introduced into a high-temperature flame (e.g.,

air-acetylene).[15][16]

In the flame, the sample is atomized, converting lead ions into free ground-state atoms.

[16]

A lead-specific hollow cathode lamp emits light at a wavelength that is characteristically

absorbed by lead atoms (typically 283.3 nm).[18]
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The light beam passes through the atomized sample in the flame. The ground-state lead
atoms absorb some of this light.

A detector measures the intensity of the light after it passes through the flame. The

amount of light absorbed is proportional to the concentration of lead atoms in the sample.

[15]

Concentration Determination:

The absorbance of the unknown sample is measured.

Using the calibration curve, the concentration of lead in the analyzed solution is

determined. This value is then used to calculate the original concentration in the solid

sample, accounting for the initial mass and dilution volume.

Core Toxicological Profile
For professionals in drug development and life sciences, understanding the toxicological profile

of lead is critical. Lead has no known biological role and is toxic to multiple organ systems.[6]

Its toxicity primarily stems from its ability to mimic and interfere with the function of essential

cations, particularly calcium (Ca²⁺), and to disrupt critical enzymatic processes.[19]

Mechanism of Action: A key mechanism of lead toxicity is its interference with heme

synthesis.[20][21] Lead inhibits several key enzymes in this pathway, most notably delta-

aminolevulinic acid dehydratase (ALAD) and ferrochelatase.[20][21][22]

Consequences of Inhibition:

Inhibition of these enzymes leads to a buildup of heme precursors, such as aminolevulinic

acid (ALA), which is neurotoxic.[20]

The disruption of heme synthesis results in microcytic anemia and the characteristic

basophilic stippling of red blood cells.[20][21][22]

Neurological Effects: Lead can cross the blood-brain barrier and interfere with synaptic

development and neurotransmitter release, causing significant neurological damage,

especially in children.[19][21]
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Mandatory Visualizations
The following diagrams illustrate key logical and experimental relationships pertaining to the

element lead.

Lead (Pb) Properties
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Caption: A logical diagram classifying the core properties of lead.
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Caption: Workflow for lead analysis via Atomic Absorption Spectroscopy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://www.benchchem.com/product/b147955?utm_src=pdf-body-img
https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://www.benchchem.com/product/b147955?utm_src=pdf-body-img
https://www.benchchem.com/product/b147955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycine + Succinyl CoA

ALAS

δ-Aminolevulinic Acid (ALA)

ALAD

Porphobilinogen

Ferrochelatase

...multiple steps...

Heme

Lead (Pb)

Click to download full resolution via product page

Caption: Inhibition of the Heme Synthesis Pathway by Lead (Pb).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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